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Compound of Interest

Compound Name: Stiripentol

Cat. No.: B7819444 Get Quote

Technical Support Center: Optimizing Stiripentol
Dosage
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize

stiripentol dosage and minimize drug interactions with other anti-seizure medications (ASMs).

Frequently Asked Questions (FAQs)
FAQ 1: What is the primary mechanism of stiripentol's drug-drug interactions with other

ASMs?

Stiripentol's primary mechanism for drug-drug interactions is its potent inhibition of several

cytochrome P450 (CYP) enzymes, which are crucial for the metabolism of many ASMs.[1][2]

Stiripentol can also induce some of these enzymes, leading to complex interactions.[2] The

most significantly inhibited enzymes are CYP3A4, CYP2C19, and CYP1A2.[1] By inhibiting

these enzymes, stiripentol can increase the plasma concentrations of co-administered ASMs,

potentially leading to enhanced efficacy but also an increased risk of adverse effects.[1]

Diagram: Stiripentol's Influence on ASM Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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